![molecular formula C16H22N4O2 B7343971 N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide](/img/structure/B7343971.png)
N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.
Mechanism of Action
N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide works by inhibiting the activity of PARP. PARP is involved in the repair of DNA damage, and its inhibition leads to the accumulation of DNA damage, ultimately resulting in cell death. Additionally, this compound has been shown to inhibit the aggregation of beta-amyloid, a protein that is implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a cytotoxic effect on cancer cells in vitro. Additionally, it has been shown to reduce the accumulation of beta-amyloid in the brains of transgenic mice with Alzheimer's disease. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide in lab experiments is its potential as a PARP inhibitor. PARP inhibitors have shown promise in cancer therapy, and this compound may have a similar effect. However, one limitation is that further studies are needed to determine the exact mechanisms of action and potential side effects of this compound.
Future Directions
For the study of N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide include further investigation of its potential as a PARP inhibitor in cancer therapy. Additionally, studies could be conducted to determine its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Further research is also needed to determine the exact mechanisms of action and potential side effects of this compound.
Synthesis Methods
The synthesis of N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide involves the reaction of 3-aminocyclobutanecarboxylic acid with isobutyryl chloride, followed by the reaction of the resulting acid chloride with 2-aminobenzimidazole. The final step involves the reduction of the nitro group to an amine using hydrogen gas and a palladium catalyst.
Scientific Research Applications
N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide has been used in scientific research as a potential inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and has been targeted in cancer therapy due to its overexpression in cancer cells. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O2/c1-9(2)20-14-7-11(3-4-13(14)19-16(20)22)15(21)18-8-10-5-12(17)6-10/h3-4,7,9-10,12H,5-6,8,17H2,1-2H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFZJQQBKQTUFRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=C(C=CC(=C2)C(=O)NCC3CC(C3)N)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.